BI-D (ALLINI) BI-D (ALLINI) BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
Brand Name: Vulcanchem
CAS No.: 1416258-16-6
VCID: VC0521212
InChI: InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28)
Molecular Formula: C25H27NO4
Molecular Weight: 405.494


CAS No.: 1416258-16-6


VCID: VC0521212

Molecular Formula: C25H27NO4

Molecular Weight: 405.494

Purity: >98% (or refer to the Certificate of Analysis)

BI-D (ALLINI) - 1416258-16-6

CAS No. 1416258-16-6
Product Name BI-D (ALLINI)
Molecular Formula C25H27NO4
Molecular Weight 405.494
IUPAC Name [4-(3,4-Dihydro-2H-chromen-6-yl)-2-methyl-3-quinolinyl][(2-methyl-2-propanyl)oxy]acetic acid
Standard InChI InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28)
Appearance Solid powder
Description BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms BI-D; BI D; BID
Reference 1: Slaughter A, Jurado KA, Deng N, Feng L, Kessl JJ, Shkriabai N, Larue RC, Fadel HJ, Patel PA, Jena N, Fuchs JR, Poeschla E, Levy RM, Engelman A, Kvaratskhelia M. The mechanism of H171T resistance reveals the importance of Nδ-protonated His171 for the binding of allosteric inhibitor BI-D to HIV-1 integrase. Retrovirology. 2014 Nov 25;11:100. doi: 10.1186/s12977-014-0100-1. PubMed PMID: 25421939; PubMed Central PMCID: PMC4251946.
2: van Bel N, van der Velden Y, Bonnard D, Le Rouzic E, Das AT, Benarous R, Berkhout B. The allosteric HIV-1 integrase inhibitor BI-D affects virion maturation but does not influence packaging of a functional RNA genome. PLoS One. 2014 Jul 29;9(7):e103552. doi: 10.1371/journal.pone.0103552. eCollection 2014. PubMed PMID: 25072705; PubMed Central PMCID: PMC4114784.
3: Feng L, Dharmarajan V, Serrao E, Hoyte A, Larue RC, Slaughter A, Sharma A, Plumb MR, Kessl JJ, Fuchs JR, Bushman FD, Engelman AN, Griffin PR, Kvaratskhelia M. The Competitive Interplay between Allosteric HIV-1 Integrase Inhibitor BI/D and LEDGF/p75 during the Early Stage of HIV-1 Replication Adversely Affects Inhibitor Potency. ACS Chem Biol. 2016 May 20;11(5):1313-21. doi: 10.1021/acschembio.6b00167. Epub 2016 Mar 2. PubMed PMID: 26910179; PubMed Central PMCID: PMC4874862.
Last Modified Aug 20 2021
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